3-Chloroisonicotinaldehyde
Overview
Description
3-Chloroisonicotinaldehyde is a useful research compound. Its molecular formula is C6H4ClNO and its molecular weight is 141.55 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemistry and Synthesis Applications
3-Chloroisonicotinaldehyde is a versatile compound in the field of organic synthesis, serving as a precursor for the creation of complex molecular structures. Its reactivity is exploited in various synthetic routes to construct heterocyclic systems, such as quinolines, which are significant in medicinal chemistry due to their biological activities. For example, the chemistry of related analogs, such as 2-chloroquinoline-3-carbaldehyde, has been extensively studied, highlighting the synthetic applications of these compounds in producing biologically active molecules (Hamama et al., 2018). Similarly, Schiff bases derived from analogs like 4-Chloro-3-coumarin aldehyde have shown significant antimicrobial properties, indicating the potential of this compound derivatives in developing new antimicrobial agents (Bairagi et al., 2009).
Biotechnological and Food Preservation Applications
In biotechnology, derivatives of this compound, such as 3-Hydroxypropionaldehyde (3-HPA), have found applications in food preservation and as precursors for chemicals like acrolein, acrylic acid, and 1,3-propanediol, crucial for polymer production. 3-HPA, obtained through bacterial fermentation, demonstrates the biotechnological versatility of this compound derivatives. Lactobacillus reuteri, a producer of 3-HPA, is used as a probiotic, underlining the compound's significance in health care (Vollenweider & Lacroix, 2004).
Analytical Chemistry Applications
In analytical chemistry, this compound derivatives have been utilized in developing detection methods for various substances. For instance, the synthesis and evaluation of Schiff’s bases of chloro-containing aldehydes as antimicrobial agents demonstrate the analytical applications of these compounds. Such derivatives have been characterized for their antimicrobial activity against both gram-positive and gram-negative bacteria and fungi, showcasing their potential in medicinal chemistry and as analytical tools (Bairagi et al., 2009).
Environmental Applications
Moreover, the study of 3-chloroacetaldehyde, a related compound, in environmental science indicates the relevance of this compound and its derivatives in understanding and mitigating environmental pollutants. The screening and generation of chloroacetaldehyde precursors from organic acids and amino acids reflect the compound's role in environmental chemistry (Hui-xian, 2005).
Photophysical Properties
The photophysical properties of halogen- and methoxy-substituted benzaldehydes, including 3-chloro-4-methoxybenzaldehyde, have been explored for their applications in materials science and photodynamic therapy. The study of UV-induced conformational isomerization and photochemistry in cryogenic matrices provides insight into the compound's behavior under various light conditions, which is essential for designing light-responsive materials and therapeutic agents (Ildiz et al., 2019).
Properties
IUPAC Name |
3-chloropyridine-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClNO/c7-6-3-8-2-1-5(6)4-9/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVGDKOQPJCOCLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50376646 | |
Record name | 3-Chloroisonicotinaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50376646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
72990-37-5 | |
Record name | 3-Chloroisonicotinaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50376646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Chloro-4-pyridinecarboxaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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